Cas no 282725-75-1 (Sulfamic acid, octyl ester)

• Product Name: Sulfamic acid, octyl ester
• CAS No: 282725-75-1
• MF: C₈H₁₉NO₃S
• MW: 209.306361436844
• CID: 1434306
• PubChem ID: 11117301
• Update Time: 2025-04-20

Sulfamic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, octyl ester
• octyl sulfamate
• LB3L4HVA9J
• 3ibi
• UNII-LB3L4HVA9J
• CHEMBL24261
• BOW
• SCHEMBL3480117
• DTXSID80455817
• aliphatic sulfamate, 1
• 282725-75-1
• n-octyl sulfamate
• BDBM33279
• Q27458498

• Inchi： 1S/C8H19NO3S/c1-2-3-4-5-6-7-8-12-13(9,10)11/h2-8H2,1H3,(H2,9,10,11)
• InChI Key： ZXWAFSSPWCHAJT-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 209.10867
• Monoisotopic Mass: 209.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39